An In-depth Technical Guide to 3-Benzyloxy-2,6-difluorophenylboronic acid (CAS 870718-07-3)
An In-depth Technical Guide to 3-Benzyloxy-2,6-difluorophenylboronic acid (CAS 870718-07-3)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the properties, synthesis, and applications of 3-Benzyloxy-2,6-difluorophenylboronic acid, a valuable reagent in organic synthesis and medicinal chemistry.
Core Properties and Data
3-Benzyloxy-2,6-difluorophenylboronic acid is a fluorinated arylboronic acid derivative. The presence of the benzyloxy group and two fluorine atoms on the phenyl ring imparts unique electronic and steric properties, making it a versatile building block in the synthesis of complex organic molecules.
Table 1: Physicochemical and Computational Data
| Property | Value | Source |
| CAS Number | 870718-07-3 | ChemScene[1] |
| Molecular Formula | C₁₃H₁₁BF₂O₃ | ChemScene[1] |
| Molecular Weight | 264.04 g/mol | ChemScene[1] |
| Appearance | White to off-white solid (typical for phenylboronic acids) | Inferred from similar compounds |
| Melting Point | Not explicitly reported. Estimated based on 3-(Benzyloxy)phenylboronic acid (125-130 °C).[2] | Inferred |
| Boiling Point | Data not available | |
| Solubility | Soluble in organic solvents such as methanol, ethanol, and DMSO. Limited solubility in water. | Inferred from general boronic acid properties |
| Topological Polar Surface Area (TPSA) | 49.69 Ų | ChemScene[1] |
| logP (octanol-water partition coefficient) | 1.2236 | ChemScene[1] |
| Hydrogen Bond Donors | 2 | ChemScene[1] |
| Hydrogen Bond Acceptors | 3 | ChemScene[1] |
| Rotatable Bonds | 4 | ChemScene[1] |
Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Benzyloxy-2,6-difluorophenylboronic acid is not publicly available, data from closely related compounds, such as (2-(Benzyloxy)-3,5-difluorophenyl)boronic acid, provide a strong indication of its hazard profile. Standard laboratory safety protocols should be strictly followed.
Table 2: GHS Hazard Information (Inferred)
| Hazard Class | Hazard Statement |
| Skin Irritation (Category 2) | H315: Causes skin irritation |
| Serious Eye Irritation (Category 2A) | H319: Causes serious eye irritation |
| Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System | H335: May cause respiratory irritation |
Recommended Precautionary Measures:
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.
Synthesis and Experimental Protocols
Proposed Synthetic Pathway:
The synthesis would likely start from 1-benzyloxy-2,6-difluorobenzene. This starting material can be synthesized via a Williamson ether synthesis between 2,6-difluorophenol and benzyl bromide. The subsequent steps are outlined in the diagram below.
Figure 1: Proposed synthetic pathway for 3-Benzyloxy-2,6-difluorophenylboronic acid.
General Experimental Protocol (Adapted from similar syntheses):
-
Reaction Setup: A solution of 1-benzyloxy-2,6-difluorobenzene in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).
-
Lithiation: A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise to the cooled solution, maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for a specified time to ensure complete lithiation.
-
Borylation: A trialkyl borate, such as trimethyl borate or triisopropyl borate, is added dropwise to the reaction mixture, again maintaining a low temperature. The mixture is then allowed to slowly warm to room temperature and stirred overnight.
-
Hydrolysis (Workup): The reaction is quenched by the slow addition of an acidic solution (e.g., 1M HCl).
-
Extraction and Purification: The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified, typically by recrystallization or column chromatography, to yield the final product.
Applications in Research and Drug Development
Phenylboronic acids are cornerstone reagents in modern organic synthesis, primarily due to their utility in the Suzuki-Miyaura cross-coupling reaction. This reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and substituted aromatic compounds.
Suzuki-Miyaura Cross-Coupling:
3-Benzyloxy-2,6-difluorophenylboronic acid serves as the organoboron component in Suzuki-Miyaura couplings. It can be coupled with a variety of aryl or vinyl halides (or triflates) in the presence of a palladium catalyst and a base to form more complex molecular architectures. The fluorine atoms on the phenyl ring can enhance the metabolic stability and modulate the electronic properties of the resulting molecules, which is highly desirable in drug design.
Figure 2: General scheme of a Suzuki-Miyaura cross-coupling reaction.
General Protocol for Suzuki-Miyaura Coupling:
-
Reaction Setup: To a reaction vessel is added the aryl halide (1.0 equiv), 3-Benzyloxy-2,6-difluorophenylboronic acid (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2-3 equiv).
-
Solvent Addition: The vessel is purged with an inert gas, and a degassed solvent (e.g., toluene, dioxane, or a mixture with water) is added.
-
Reaction: The mixture is heated to a temperature typically ranging from 80 to 110 °C and stirred until the reaction is complete (monitored by TLC or LC-MS).
-
Workup and Purification: The reaction mixture is cooled, diluted with water, and extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by column chromatography or recrystallization.
Role in Medicinal Chemistry:
While there is no specific information linking 3-Benzyloxy-2,6-difluorophenylboronic acid to a particular drug candidate or biological pathway, the boronic acid functional group is a known pharmacophore. Boronic acids can act as inhibitors of serine proteases and other enzymes by forming a reversible covalent bond with active site serine residues. The benzyloxy and difluoro substituents of this particular molecule offer opportunities for structure-activity relationship (SAR) studies in drug discovery programs. For instance, benzyloxy benzamide derivatives have been investigated as neuroprotective agents for ischemic stroke.[3] The unique substitution pattern of 3-Benzyloxy-2,6-difluorophenylboronic acid makes it an attractive building block for creating novel compounds with potential therapeutic applications.
Conclusion
3-Benzyloxy-2,6-difluorophenylboronic acid is a valuable synthetic intermediate with significant potential in organic synthesis and medicinal chemistry. Its primary application lies in the construction of complex biaryl scaffolds via the Suzuki-Miyaura cross-coupling reaction. While detailed experimental data for this specific compound is limited, its properties and reactivity can be reasonably inferred from closely related analogues. This guide provides a solid foundation for researchers and drug development professionals to understand and utilize this versatile chemical building block in their work.
References
- 1. Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Discovery of benzyloxy benzamide derivatives as potent neuroprotective agents against ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
